Cas no 339107-10-7 (3-(Cyanomethoxy)pyrido1,2-aindole-10-carbonitrile)

• Product Name: 3-(Cyanomethoxy)pyrido1,2-aindole-10-carbonitrile
• CAS No: 339107-10-7
• MDL: MFCD01568487
• CID: 4648909
• Update Time: 2025-08-04

3-(Cyanomethoxy)pyrido1,2-aindole-10-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(CYANOMETHOXY)PYRIDO[1,2-A]INDOLE-10-CARBONITRILE
• 3-(Cyanomethoxy)pyrido1,2-aindole-10-carbonitrile

• MDL： MFCD01568487

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(Cyanomethoxy)pyrido1,2-aindole-10-carbonitrile

Introduction to 3-(Cyanomethoxy)pyrido[1,2-a]indole-10-carbonitrile (CAS No. 339107-10-7)

3-(Cyanomethoxy)pyrido[1,2-a]indole-10-carbonitrile, with the CAS number 339107-10-7, is a unique and multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a pyridoindole core and a cyano-substituted methoxy group. The intricate arrangement of these functional groups endows the molecule with a range of biological activities and potential therapeutic applications.

The pyridoindole scaffold is a well-known privileged structure in medicinal chemistry, often associated with diverse biological activities such as anti-inflammatory, antitumor, and neuroprotective effects. The presence of the cyano-substituted methoxy group further enhances the molecule's pharmacological profile by modulating its physicochemical properties and biological interactions. Recent studies have highlighted the potential of this compound in various therapeutic areas, including cancer treatment and neurodegenerative diseases.

In the context of cancer research, 3-(Cyanomethoxy)pyrido[1,2-a]indole-10-carbonitrile has shown promising antiproliferative effects against several cancer cell lines. Mechanistic studies have revealed that this compound can induce apoptosis through the activation of caspase pathways and the modulation of cell cycle progression. Additionally, it has been observed to inhibit key signaling pathways involved in tumor growth and metastasis, such as the PI3K/AKT and MAPK/ERK pathways. These findings suggest that 3-(Cyanomethoxy)pyrido[1,2-a]indole-10-carbonitrile could serve as a lead compound for the development of novel anticancer agents.

Beyond its antitumor properties, 3-(Cyanomethoxy)pyrido[1,2-a]indole-10-carbonitrile has also demonstrated neuroprotective effects in preclinical models of neurodegenerative diseases. Research has shown that this compound can reduce oxidative stress and inflammation in neuronal cells, thereby mitigating the damage caused by neurotoxic agents. Furthermore, it has been found to enhance synaptic plasticity and cognitive function in animal models of Alzheimer's disease. These neuroprotective activities make 3-(Cyanomethoxy)pyrido[1,2-a]indole-10-carbonitrile a promising candidate for the treatment of neurological disorders.

The pharmacokinetic properties of 3-(Cyanomethoxy)pyrido[1,2-a]indole-10-carbonitrile have also been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are crucial parameters for drug development. Additionally, it has shown low toxicity in animal models, suggesting a favorable safety profile. These characteristics make it an attractive candidate for further clinical evaluation.

In conclusion, 3-(Cyanomethoxy)pyrido[1,2-a]indole-10-carbonitrile (CAS No. 339107-10-7) is a promising compound with a diverse range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties position it as a valuable lead molecule for the development of novel drugs targeting cancer and neurodegenerative diseases. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic efficacy, paving the way for future clinical applications.